Cas no 1804702-50-8 (Methyl 2-bromo-3-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2-bromo-3-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1804702-50-8
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4847750
• Update Time: 2025-05-21

Methyl 2-bromo-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C8H6BrF2NO2/c1-14-8(13)4-2-3-12-6(9)5(4)7(10)11/h2-3,7H,1H3
• InChI Key： UXRWKRNPJOOJEM-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(=O)OC)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-3-(difluoromethyl)pyridine-4-carboxylate

Methyl 2-bromo-3-(difluoromethyl)pyridine-4-carboxylate: A Comprehensive Overview

Methyl 2-bromo-3-(difluoromethyl)pyridine-4-carboxylate, identified by the CAS number 1804702-50-8, is a chemically synthesized compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, with substituents at positions 2, 3, and 4. The presence of a bromine atom at position 2, a difluoromethyl group at position 3, and a methyl ester group at position 4 imparts distinctive chemical properties that make it valuable for various applications.

The synthesis of Methyl 2-bromo-3-(difluoromethyl)pyridine-4-carboxylate involves a multi-step process that typically begins with the preparation of the pyridine ring. This is followed by the introduction of substituents through various substitution reactions. The bromination at position 2 and the fluorination at position 3 are critical steps that determine the compound's reactivity and stability. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and minimizing environmental impact.

One of the most notable applications of this compound is in the field of pharmaceuticals. The bromine atom at position 2 acts as an electron-withdrawing group, which can enhance the bioavailability of drugs when incorporated into their structures. Additionally, the difluoromethyl group at position 3 contributes to the compound's lipophilicity, making it an ideal candidate for drug delivery systems. Recent studies have explored its potential as an intermediate in the synthesis of novel anticancer agents, where its ability to target specific cellular pathways has shown promising results.

In materials science, Methyl 2-bromo-3-(difluoromethyl)pyridine-4-carboxylate has been utilized as a precursor for advanced polymers and coatings. Its unique electronic properties make it suitable for applications in optoelectronics, where materials with tailored electronic characteristics are highly sought after. Researchers have also investigated its use in creating self-healing materials, leveraging its ability to undergo reversible chemical transformations under specific conditions.

The compound's stability under various environmental conditions has been extensively studied. Its resistance to hydrolysis and oxidation makes it suitable for use in harsh industrial settings. Recent research has focused on optimizing storage conditions to further enhance its shelf life, ensuring consistent performance across different applications.

In terms of safety considerations, handling Methyl 2-bromo-3-(difluoromethyl)pyridine-4-carboxylate requires adherence to standard laboratory protocols due to its potential to irritate mucous membranes. Proper ventilation and personal protective equipment are recommended during synthesis and handling processes. Environmental impact assessments have also been conducted to ensure sustainable practices throughout its lifecycle.

Looking ahead, ongoing research aims to explore new synthetic routes that incorporate green chemistry principles. These efforts are driven by the need to minimize waste and reduce reliance on hazardous reagents. Additionally, investigations into its biodegradability are underway to assess its long-term environmental impact.

In conclusion, Methyl 2-bromo-3-(difluoromethyl)pyridine-4-carboxylate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties continue to make it a focal point for innovation in both academic and industrial settings. As research progresses, new opportunities for leveraging this compound's potential are expected to emerge, further solidifying its role in modern chemistry.